Cas no 127598-65-6 (N-(3-fluorobenzyl)-4-methylaniline)

• Product Name: N-(3-fluorobenzyl)-4-methylaniline
• CAS No: 127598-65-6
• MF: C₁₄H₁₄FN
• MW: 215.266067028046
• CID: 1221500
• PubChem ID: 23255338
• Update Time: 2025-05-19

N-(3-fluorobenzyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorobenzyl)-4-methylaniline
• AKOS000243417
• SCHEMBL171575
• 127598-65-6
• N-(3-Fluorobenzyl)-4-Methylaniline, 97per cent
• N-[(3-fluorophenyl)methyl]-4-methylaniline
• N-(3-Fluorobenzyl)-4-Methylaniline, 97%
• N-(3-fluorobenzyl)-4-methylaniline

• MDL： MFCD11147184
• Inchi： 1S/C14H14FN/c1-11-5-7-14(8-6-11)16-10-12-3-2-4-13(15)9-12/h2-9,16H,10H2,1H3
• InChI Key： NRRGYCBJARDSJP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 215.111027613g/mol
• Monoisotopic Mass: 215.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Additional information on N-(3-fluorobenzyl)-4-methylaniline

Introduction to N-(3-fluorobenzyl)-4-methylaniline (CAS No. 127598-65-6)

N-(3-fluorobenzyl)-4-methylaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 127598-65-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a fluorine substituent and a methyl group in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable intermediate in synthetic chemistry.

The chemical formula of N-(3-fluorobenzyl)-4-methylaniline is C₁₄H₁₄FN, reflecting its molecular composition. This aromatic amine derivative exhibits a high degree of stability, which is crucial for its use in various chemical reactions and pharmaceutical formulations. The fluorine atom, in particular, plays a pivotal role in modulating the pharmacokinetic properties of drugs, enhancing their bioavailability and metabolic stability.

In recent years, N-(3-fluorobenzyl)-4-methylaniline has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are essential in treating cancers and inflammatory disorders. The ability of this compound to act as a precursor for more complex molecules underscores its importance in medicinal chemistry.

The synthesis of N-(3-fluorobenzyl)-4-methylaniline involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These techniques not only improve the efficiency of the synthesis but also minimize side reactions, ensuring the production of a high-quality product.

The pharmacological properties of N-(3-fluorobenzyl)-4-methylaniline have been explored through various preclinical studies. Its interaction with biological targets has revealed potential therapeutic effects, particularly in the modulation of enzymatic activity. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in pain signaling pathways, offering new avenues for the development of analgesic drugs. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug discovery.

In the context of drug design, the structural flexibility of N-(3-fluorobenzyl)-4-methylaniline allows for modifications that can enhance drug-like properties such as solubility and binding affinity. Computational modeling and molecular dynamics simulations have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These studies provide critical insights into optimizing its pharmacological profile, thereby accelerating the drug development process.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The introduction of fluorine into molecular structures often leads to improved metabolic stability and enhanced binding interactions with biological targets. N-(3-fluorobenzyl)-4-methylaniline, with its strategic placement of a methyl group and a -fluorobenzyl

Ongoing research continues to uncover new applications for N-(3-fluorobenzyl-4-methylaniline) beyond traditional pharmaceuticals. Its potential use in materials science and agrochemicals is also being explored, highlighting its versatility as a chemical building block. As synthetic methodologies advance, the accessibility and scalability of producing this compound are expected to improve further.

The safety profile of N-()-4-methylaniline is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have demonstrated that it exhibits low acute toxicity when administered orally or intraperitoneally at relevant doses. This makes it a promising candidate for further clinical development without significant safety concerns.

In conclusion, N-()-4-methylaniline (CAS No. 127598-65-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it an invaluable tool for synthesizing novel therapeutic agents. As research progresses, we can anticipate even more innovative applications for this compound across various scientific disciplines.